Cas no 1126602-49-0 (2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one)

• Product Name: 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one
• CAS No: 1126602-49-0
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 4817543
• Update Time: 2025-11-03

2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3H-INDENO[2,1-D]PYRIMIDIN-4(9H)-ONE
• 2-amino-3H,4H,9H-indeno[2,1-d]pyrimidin-4-one
• 2-amino-1,9-dihydroindeno[2,1-d]pyrimidin-4-one
• 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one

• Inchi： 1S/C11H9N3O/c12-11-13-8-5-6-3-1-2-4-7(6)9(8)10(15)14-11/h1-4H,5H2,(H3,12,13,14,15)
• InChI Key： ZQDVJFYTJKQAOW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CC3C=CC=CC=32)N=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 383
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one

Comprehensive Overview of 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one (CAS No. 1126602-49-0)

2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one, with the CAS number 1126602-49-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indeno-pyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in various diseases. The unique structural features of this compound make it a promising candidate for further investigation.

One of the key reasons for the growing interest in 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one is its potential role in addressing modern health challenges. For instance, recent studies have explored its interactions with kinase enzymes, which are critical in cancer therapy. The compound's ability to modulate these enzymes could lead to the development of novel targeted therapies, a hot topic in precision medicine. Additionally, its structural similarity to other bioactive molecules has sparked curiosity about its potential in treating neurodegenerative disorders, another area of high demand in current research.

The synthesis and characterization of CAS 1126602-49-0 involve advanced organic chemistry techniques. Researchers often employ multi-step synthetic routes to achieve high purity and yield. The compound's molecular stability and solubility profile are also critical factors in its applicability, especially in formulation development. These aspects are frequently searched by chemists and pharmacologists looking for optimized synthetic protocols or drug-like properties of novel compounds.

In the context of green chemistry, there is a rising demand for sustainable methods to produce compounds like 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one. Environmental concerns and regulatory pressures have led researchers to explore catalyst-free reactions or biodegradable solvents in its synthesis. This aligns with the broader trend of minimizing the ecological footprint of chemical manufacturing, a topic frequently discussed in academic and industrial forums.

Another area of interest is the computational modeling of CAS 1126602-49-0. With the advent of AI-driven drug discovery, scientists are using molecular docking and quantum mechanics calculations to predict the compound's interactions with biological targets. These in silico studies not only accelerate research but also reduce the need for extensive lab work, making them a cost-effective alternative. Such approaches are increasingly popular among researchers seeking virtual screening tools for hit identification.

From a commercial perspective, the demand for high-purity 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one is driven by its potential in patent-protected pharmaceuticals. Companies specializing in custom synthesis or contract research often list this compound in their catalogs, catering to clients in the biotech and pharma sectors. Its niche applications ensure that it remains a sought-after chemical entity, particularly for those working on orphan drugs or rare disease treatments.

In summary, 2-Amino-3H-indeno[2,1-D]pyrimidin-4(9H)-one (CAS No. 1126602-49-0) represents a fascinating intersection of chemistry, biology, and medicine. Its structural uniqueness, combined with its potential therapeutic applications, makes it a compound worth watching in the coming years. Whether you're a synthetic chemist, a pharmacologist, or a computational researcher, this molecule offers ample opportunities for innovation and discovery.